Cas no 21277-16-7 (2-Imidazolidone-4-carboxylic acid)

• Product Name: 2-Imidazolidone-4-carboxylic acid
• CAS No: 21277-16-7
• MF: C₄H₆N₂O₃
• MW: 130.10204076767
• MDL: MFCD00005258
• CID: 1399946
• PubChem ID: 89477
• Update Time: 2025-09-19

2-Imidazolidone-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-4-imidazolinecarboxylic acid
• 2-oxoimidazolidine-4-carboxylic acid
• 2-Imidazolidone-4-carboxylic acid
• 4-Imidazolidinecarboxylic acid, 2-​oxo-
• DTXSID40943780
• MFCD00005258
• 21277-16-7
• WAA27716
• Z1162470818
• SCHEMBL873651
• MFCD00272206
• AKOS005746686
• W16754
• A924427
• 2-Oxo-4-imidazolidinecarboxylic acid
• NS00050086
• 2-Hydroxy-4,5-dihydro-1H-imidazole-5-carboxylic acid
• 4-Imidazolidinecarboxylic acid, 2-oxo-
• CHEBI:143539
• CHEMBL30805
• 2-Imidazolidone-4-carboxylicacid
• 2-Oxoimidazolidine-4-carboxylicAcid
• SY035230
• DA-08238
• 2-Imidazolidone-4-carboxylic acid, 95%
• CS-0062204
• SB45225
• 2-oxoimodazolidine-4-carboxylic acid
• 4-Imidazolidinecarboxylic acid, 2-oxo-2-oxoimidazolidine-4-carboxylic acid
• EINECS 244-309-0
• CS-12000
• 2-Oxo-imidazolidine-4-carboxylic acid
• STL140852
• SY035223
• EN300-73721

• MDL： MFCD00005258
• Inchi： 1S/C4H6N2O3/c7-3(8)2-1-5-4(9)6-2/h2H,1H2,(H,7,8)(H2,5,6,9)
• InChI Key： KZKRPYCBSZIQKN-UHFFFAOYSA-N
• SMILES： OC(C1CNC(N1)=O)=O

Computed Properties

• Exact Mass: 128.02222
• Monoisotopic Mass: 130.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 69.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives